Cas no 2169368-20-9 (3-Bromo-5-fluoro-2-methoxybenzoyl chloride)

• Product Name: 3-Bromo-5-fluoro-2-methoxybenzoyl chloride
• CAS No: 2169368-20-9
• MF: C₈H₅BrClFO₂
• MW: 267.48
• CID: 5076656
• Update Time: 2026-03-01

3-Bromo-5-fluoro-2-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-methoxybenzoyl chloride

• Inchi： 1S/C8H5BrClFO2/c1-13-7-5(8(10)12)2-4(11)3-6(7)9/h2-3H,1H3
• InChI Key： JSGBLIVENDMNQC-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(F)=CC(Br)=C1OC

Additional information on 3-Bromo-5-fluoro-2-methoxybenzoyl chloride

Introduction to 3-Bromo-5-fluoro-2-methoxybenzoyl chloride (CAS No. 2169368-20-9)

3-Bromo-5-fluoro-2-methoxybenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2169368-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of both bromo and fluoro substituents, along with a methoxy group, endows this molecule with unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The benzoyl chloride functional group in 3-Bromo-5-fluoro-2-methoxybenzoyl chloride is particularly noteworthy due to its reactivity in forming amide and urea derivatives. These derivatives are crucial in drug design, as they often serve as key structural motifs in bioactive molecules. The bromo substituent at the 3-position and the fluoro group at the 5-position introduce regions of electronic richness and modularity, allowing for further functionalization and diversification of the molecular scaffold. The methoxy group at the 2-position provides additional stability while maintaining the overall electrophilicity necessary for subsequent chemical transformations.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug candidates has been shown to modulate receptor binding affinity, metabolic clearance, and overall efficacy. 3-Bromo-5-fluoro-2-methoxybenzoyl chloride exemplifies this trend, as it can be readily incorporated into more complex molecules through nucleophilic substitution reactions, particularly with amines to form amides.

One of the most compelling applications of 3-Bromo-5-fluoro-2-methoxybenzoyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. Many kinase inhibitors contain benzoyl chloride moieties or derivatives thereof, which serve as hinge-binding elements or as part of larger pharmacophoric units. The structural features of 3-Bromo-5-fluoro-2-methoxybenzoyl chloride, including its halogenated aromatic core and reactive benzoyl chloride group, make it an ideal precursor for designing potent and selective kinase inhibitors.

Recent studies have highlighted the utility of 3-Bromo-5-fluoro-2-methoxybenzoyl chloride in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in a wide range of biological processes and are often considered "undruggable" due to their lack of well-defined binding pockets. However, benzoyl chlorides have been successfully employed to disrupt PPIs by covalently modifying key residues within the interaction interface. The reactivity of the benzoyl chloride group allows for irreversible inhibition, which can be particularly advantageous in therapeutic contexts where sustained activity is desired.

The role of 3-Bromo-5-fluoro-2-methoxybenzoyl chloride extends beyond kinase inhibitors and PPI modulators. It has also been explored as a key intermediate in the synthesis of antiviral and anticancer agents. For instance, fluoro-substituted benzoyl chlorides have been shown to enhance the binding affinity of antiviral drugs by improving hydrophobic interactions with viral proteases or polymerases. Similarly, in oncology research, compounds derived from 3-Bromo-5-fluoro-2-methoxybenzoyl chloride have demonstrated preclinical efficacy against various cancer cell lines by interfering with critical signaling pathways such as MAPK or PI3K/Akt.

The synthetic versatility of 3-Bromo-5-fluoro-2-methoxybenzoyl chloride is another factor that contributes to its importance in medicinal chemistry. Beyond its use as a precursor for amide formation, it can undergo various other transformations, including Friedel-Crafts acylations, nucleophilic aromatic substitutions, and cross-coupling reactions. These reactions enable chemists to construct increasingly complex molecular architectures while retaining the desirable pharmacological properties imparted by its halogenated substituents.

In conclusion,3-Bromo-5-fluoro-2-methoxybenzoyl chloride (CAS No. 2169368-20-9) is a multifaceted compound with broad applications in drug discovery and development. Its unique structural features—comprising a bromo group, a fluoro substituent, and a methoxy group—combined with its reactive benzoyl chloride moiety—make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and mechanisms,3-Bromo-5-fluoro-2-methoxybenzoyl chloride is poised to remain at the forefront of innovation in synthetic organic chemistry and pharmaceutical sciences.